Cas no 903184-04-3 (2-(2-chlorophenyl)-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(2-chlorophenyl)-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 903184-04-3
• MF: C₂₁H₁₆ClFN₄O₂
• MW: 410.828746795654
• CID: 5424898
• Update Time: 2025-06-23

2-(2-chlorophenyl)-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• 2-(2-chlorophenyl)-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C21H16ClFN4O2/c22-16-7-3-1-5-14(16)19-25-18(13-24)21(29-19)27-11-9-26(10-12-27)20(28)15-6-2-4-8-17(15)23/h1-8H,9-12H2
• InChI Key： KPNUJRVCRINDSF-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3F)CC2)=C(C#N)N=C1C1=CC=CC=C1Cl

Additional information on 2-(2-chlorophenyl)-5-4-(2-fluorobenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

2-(2-Chlorophenyl)-5-[4-(2-Fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile (CAS No. 903184-04-3)

The compound 2-(2-chlorophenyl)-5-[4-(2-fluorobenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile (CAS No. 903184-04-3) is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a piperazine ring, a fluorobenzoyl group, and an oxazole moiety. The presence of these functional groups makes it a versatile compound with applications in drug design and advanced materials development.

Recent studies have highlighted the importance of piperazine derivatives in the development of bioactive compounds. Piperazine, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In the case of CAS No. 903184-04-3, the piperazine ring is substituted with a fluorobenzoyl group at the 4-position, which enhances its stability and bioavailability. This substitution pattern is particularly advantageous in drug design, where fine-tuning the physicochemical properties of a molecule is critical for achieving desired pharmacokinetic profiles.

The oxazole moiety in this compound adds another layer of complexity and functionality. Oxazole rings are known for their aromaticity and ability to participate in various chemical reactions. In this structure, the oxazole ring is further substituted with a cyano group at the 4-position, which introduces electron-withdrawing effects that can influence the reactivity and selectivity of the molecule. This makes CAS No. 903184-04-3 a promising candidate for use in heterocyclic chemistry and as a building block for more complex molecular architectures.

The synthesis of CAS No. 903184-04-3 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the piperazine ring through nucleophilic substitution reactions, followed by substitution with the fluorobenzoyl group and subsequent coupling with the oxazole derivative. The optimization of reaction conditions to achieve high yields and purity is essential for ensuring the quality of this compound for downstream applications.

In terms of applications, CAS No. 903184-04-3 has shown potential in several areas. For instance, its unique combination of functional groups makes it an ideal candidate for exploring interactions with biological targets such as kinases and G-protein coupled receptors (GPCRs). Recent research has demonstrated that piperazine-based compounds can modulate these targets effectively, suggesting that CAS No. 903184-04-3 could be developed into a lead compound for therapeutic agents targeting various diseases.

Beyond pharmaceutical applications, CAS No. 903184-04-3 also finds relevance in materials science due to its structural rigidity and electronic properties. The fluorobenzoyl group contributes to thermal stability, while the oxazole moiety introduces conjugation effects that can be exploited in optoelectronic materials such as organic light-emitting diodes (OLEDs) or photovoltaic devices.

In conclusion, CAS No. 903184-04_